1-Butyl-3-methylimidazolium dicyanamide
CAS No.: 448245-52-1
Cat. No.: VC20748117
Molecular Formula: C10H15N5
Molecular Weight: 205.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 448245-52-1 |
|---|---|
| Molecular Formula | C10H15N5 |
| Molecular Weight | 205.26 g/mol |
| IUPAC Name | 1-butyl-3-methylimidazol-3-ium;cyanoiminomethylideneazanide |
| Standard InChI | InChI=1S/C8H15N2.C2N3/c1-3-4-5-10-7-6-9(2)8-10;3-1-5-2-4/h6-8H,3-5H2,1-2H3;/q+1;-1 |
| Standard InChI Key | ICIVTHOGIQHZRY-UHFFFAOYSA-N |
| SMILES | CCCCN1C=C[N+](=C1)C.C(=[N-])=NC#N |
| Canonical SMILES | CCCCN1C=C[N+](=C1)C.C(=[N-])=NC#N |
Introduction
Fundamental Properties and Chemical Identity
Chemical Structure and Nomenclature
1-Butyl-3-methylimidazolium dicyanamide is an imidazolium-based ionic liquid consisting of a 1-butyl-3-methylimidazolium cation paired with a dicyanamide anion. The compound features an imidazolium ring with a methyl group at the 3-position and a butyl chain at the 1-position, while the counterion contains two cyano groups attached to a nitrogen atom. This molecular arrangement contributes to the unique physical and chemical properties that make this ionic liquid valuable for various applications. The compound has a chemical formula of C₁₀H₁₅N₅ and a molecular weight of 205.2596 g/mol . It is identified by the CAS Registry Number 448245-52-1 .
Physical and Chemical Properties
1-Butyl-3-methylimidazolium dicyanamide exists as a pale yellow liquid at room temperature with a melting point of -6°C . The compound possesses a density of 1.06 g/cm³ and a refractive index ranging from 1.5080 to 1.5120 . When dissolved in water at 20°C, it exhibits a pH of 8, indicating a slightly basic character . The compound is moisture-sensitive and requires appropriate storage conditions, ideally maintained at temperatures between +15°C and +25°C . These fundamental properties influence its behavior in various applications and establish the baseline parameters for experimental research involving this ionic liquid.
Table 1: Key Physical and Chemical Properties of 1-Butyl-3-methylimidazolium dicyanamide
Thermophysical Characterization
Density and Viscosity Measurements
Extensive research has been conducted on the thermophysical properties of 1-butyl-3-methylimidazolium dicyanamide, particularly focusing on its density and viscosity across various temperature and pressure conditions. Studies have reported comprehensive pressure-density-temperature (p, ρ, T) data for this ionic liquid across temperature ranges from 283.15 K to 393.15 K (approximately 10°C to 120°C) and at pressures up to 100 MPa . These measurements were performed using advanced instrumentation, specifically an Anton-Paar DMA HPM vibration-tube densimeter, calibrated using double-distilled water, methanol, toluene, and aqueous NaCl solutions to ensure accuracy . The experimental relative combined standard uncertainty has been estimated at Δρ/ρ = ±(0.01 to 0.08)% for density measurements, indicating high precision and reliability of the reported data .
Similarly, dynamic viscosity measurements have been conducted across temperatures ranging from 283.15 K to 373.15 K at ambient pressure (0.101 MPa) using a fully automated SVM 3000 Anton-Paar rotational Stabinger viscometer . These measurements have yielded a reported experimental relative combined standard uncertainty of Δη/η = ±0.35% . The comprehensive thermophysical characterization provides essential data for engineers and scientists seeking to utilize this ionic liquid in various applications requiring precise knowledge of fluid properties under different operational conditions.
Equation of State and Derived Properties
Researchers have developed an empirical equation of state for 1-butyl-3-methylimidazolium dicyanamide by fitting the experimentally obtained pressure-density-temperature data . This mathematical representation enables the calculation of various thermomechanical properties of the ionic liquid, including isothermal compressibility, isobaric thermal expansibility, differences in isobaric and isochoric heat capacities, thermal pressure coefficient, and internal pressure . These derived properties provide valuable insights into the behavior of the liquid under various thermal and mechanical stresses, which is particularly important for applications involving temperature and pressure variations. The viscosity measurements have been fitted to polynomial equations to facilitate predictions across different temperature conditions .
Environmental Applications
Adsorption of Toxic Dioxin Compounds
One of the most promising environmental applications of 1-butyl-3-methylimidazolium dicyanamide is its potential for the adsorption and remediation of toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs), which represent serious environmental contaminants . Research has specifically focused on 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), which is considered the most toxic congener among the PCDD/F family . The ionic liquid has demonstrated high capture capability for these compounds, positioning it as a potentially valuable tool in environmental remediation efforts.
Combined molecular dynamics simulations and quantum chemical studies have been conducted to understand the molecular mechanisms underlying the adsorption process . These theoretical investigations have revealed that TCDD molecules can be effectively adsorbed on the ionic liquid surface to form a dense layer, although they cannot penetrate into the interior of the ionic liquid . This surface adsorption mechanism has important implications for the design of effective remediation systems based on this ionic liquid.
Adsorption Mechanism and Molecular Interactions
Quantum chemical calculations have provided detailed insights into the specific molecular interactions that drive the adsorption of TCDD onto 1-butyl-3-methylimidazolium dicyanamide . The adsorption primarily occurs through intra-molecular hydrogen bond interactions between the TCDD molecules and the ionic liquid components . Interestingly, the anion (dicyanamide) plays a dominant role in these interactions, with its calculated interaction energy with TCDD being approximately twice as strong as that of the cation (1-butyl-3-methylimidazolium) . This finding suggests that the anion is the primary factor in determining the adsorption capabilities of the ionic liquid, while the cation plays a secondary supporting role.
Based on these theoretical insights, researchers have proposed that thin films or membranes of 1-butyl-3-methylimidazolium dicyanamide may provide more effective materials for capturing TCDD compared to using the bulk liquid . This approach could maximize the available surface area for adsorption while minimizing the amount of ionic liquid required, potentially enhancing both efficiency and cost-effectiveness of remediation systems based on this technology.
Aerospace Applications
Electrospray Propulsion Systems
1-Butyl-3-methylimidazolium dicyanamide has emerged as a promising candidate for aerospace applications, particularly as a propellant in electrospray thruster systems or dual-mode propulsion systems . Research has characterized the positive polarity ions produced by capillary emitters using this ionic liquid with a nominal extraction voltage of 2.0 kV . The investigations have explored the behavior of the electrospray across various flow rates, ranging from 0.27 to higher values, to understand the impact of flow parameter variations on the electrospray plume characteristics .
Measurement studies have identified the presence of multiple cation species (n, 1, 2, 3, 4) plus droplet contributions in the electrospray . The distribution of these species shows notable dependence on the flow rate. At lower flow rates, one particular species dominates the mass spectrum, contributing 56.5% of the total intensity, while at higher flow rates, a different species becomes dominant, comprising 40.7% of the total . Retarding potential analysis has revealed that ions emitted from the capillary are formed below the emitter potential of 500 eV, providing important insights into the ion formation process .
Performance Metrics and Flow Rate Effects
The performance of 1-butyl-3-methylimidazolium dicyanamide as an electrospray propellant exhibits significant dependence on the flow rate parameters. Angular distribution measurements indicate a broadening of both the beam current and mass distribution as flow rates increase . This broadening has important implications for the focusing and control of the ion beam in propulsion applications.
The derived thrust and specific impulse also show substantial variations with flow rate. As the flow rate increases from 0.30 to higher values, the derived thrust increases while the specific impulse decreases significantly from approximately 200 seconds to 80 seconds . These performance metrics provide critical information for engineers designing electrospray propulsion systems utilizing this ionic liquid, allowing for optimization of the propulsion system based on specific mission requirements balancing thrust and efficiency.
Catalytic Applications
Carbon-Supported Catalytic Systems
Beyond environmental remediation and aerospace applications, 1-butyl-3-methylimidazolium dicyanamide has demonstrated potential in catalytic applications. The compound has been utilized in the preparation of carbon-supported alkaline ionic liquid-metal catalysts . These composite materials combine the unique properties of the ionic liquid with the high surface area and conductivity of carbon supports and the catalytic activity of metal components. The resulting catalytic systems have applications in various chemical transformations, potentially offering advantages in terms of reaction efficiency, selectivity, and environmental impact compared to conventional catalytic systems.
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